Cas no 61267-65-0 (2-Butanone, 4-(2,4-diamino-6-pteridinyl)-)

• Product name: 2-Butanone, 4-(2,4-diamino-6-pteridinyl)-
• CAS No: 61267-65-0
• MF: C₁₀H₁₂N₆O
• MW: 232.24188041687
• CID: 486501
• PubChem ID: 12348376

2-Butanone, 4-(2,4-diamino-6-pteridinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 4-(2,4-diamino-6-pteridinyl)-
• 4-(2,4-diaminopteridin-6-yl)butan-2-one
• 61267-65-0
• DTXSID70493061

• Inchi： InChI=1S/C10H12N6O/c1-5(17)2-3-6-4-13-9-7(14-6)8(11)15-10(12)16-9/h4H,2-3H2,1H3,(H4,11,12,13,15,16)
• InChI Key： WUCSAHZANMFFHR-UHFFFAOYSA-N
• SMILES： CC(=O)CCC1=CN=C2C(=N1)C(=NC(=N2)N)N

Computed Properties

• Exact Mass: 232.10746
• Monoisotopic Mass: 232.10725903g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 121Ų

Experimental Properties

• PSA: 120.67